Cas no 67990-30-1 (2,5-dibromo-3-methylanisole)

• Product Name: 2,5-dibromo-3-methylanisole
• CAS No: 67990-30-1
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 968154
• PubChem ID: 106325
• Update Time: 2025-04-19

2,5-dibromo-3-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3-methylanisole
• 2,5-dibromo-1-methoxy-3-methylbenzene
• Benzene, 2,5-dibromo-1-methoxy-3-methyl-
• UNII-2YVY7S0RH0
• 2YVY7S0RH0
• EINECS 268-051-3
• NS00036337
• DTXSID4070954
• 67990-30-1
• KAZLSZRLSZFBIF-UHFFFAOYSA-N

• Inchi： 1S/C8H8Br2O/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
• InChI Key： KAZLSZRLSZFBIF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)Br)OC

Computed Properties

• Exact Mass: 277.89414
• Monoisotopic Mass: 277.89419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.727
• Boiling Point: 276.9°C at 760 mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.569
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles